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Compound of Interest

Compound Name:
2-(3,5-

Dichlorophenoxy)ethanethioamide

CAS No.: 119024-27-0

Cat. No.: B053000 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is available for 2-(3,5-
Dichlorophenoxy)ethanethioamide. This guide is a provisional document developed by

synthesizing data from structurally analogous compounds and the known hazards of its

constituent functional groups: the dichlorophenoxy moiety and the thioamide group. It is

imperative to treat this compound as potentially hazardous and to handle it with the utmost

care, adhering to the principle of "as low as reasonably practicable" (ALARP) for exposure.[1]

[2] This guide is intended for use by trained professionals in a controlled laboratory setting.

Hazard Identification & Classification
Based on an analysis of related chemical structures, 2-(3,5-
Dichlorophenoxy)ethanethioamide should be presumed to possess a hazard profile that

includes acute toxicity, irritation, and potential long-term health effects.[3][4]

Anticipated GHS Hazard Classification:
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4

GHS07

(Exclamation

Mark)[5][6][7]

Warning
H302: Harmful if

swallowed.[8]

Skin

Corrosion/Irritatio

n

Category 2

GHS07

(Exclamation

Mark)[5][6][7]

Warning
H315: Causes

skin irritation.[8]

Serious Eye

Damage/Irritation
Category 2A

GHS07

(Exclamation

Mark)[5][6][7]

Warning

H319: Causes

serious eye

irritation.[8]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

GHS07

(Exclamation

Mark)[5][6][7]

Warning

H335: May

cause respiratory

irritation.[8]

Long-term Health

Hazard
Category 2

GHS08 (Health

Hazard)[5][6]
Warning

H373: May

cause damage to

organs through

prolonged or

repeated

exposure.[9]

Hazardous to the

Aquatic

Environment

Acute 1, Chronic

2

GHS09

(Environment)[5]
Warning

H400: Very toxic

to aquatic life.

H411: Toxic to

aquatic life with

long lasting

effects.[10]

This classification is inferred from the parent acid, 2-(3,5-Dichlorophenoxy)acetic acid, and

related dichlorophenol compounds. The thioamide group may introduce additional specific

organ toxicities.
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Anticipated GHS Pictograms
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(Health Hazard)

[Systemic Effects]
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(Environment)
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Caption: Anticipated GHS pictograms for 2-(3,5-Dichlorophenoxy)ethanethioamide.

Toxicological Profile: An Inferential Analysis
The toxicological properties are inferred from the two primary structural components of the

molecule.

2.1 The 3,5-Dichlorophenoxy Group: Chlorinated phenols are well-documented toxicants.[11]

The liver, central nervous system, and reproductive systems are often sensitive targets.[11][12]

Studies on various dichlorophenol isomers show a range of toxicities, with some causing liver

and kidney damage.[11] For instance, the acute oral LD50 for 3,5-dichlorophenol in mice was

determined to be 2389 mg/kg (females) and 2643 mg/kg (males).[13] While this specific isomer

is less acutely toxic than others, chronic exposure to chlorophenols is a significant concern.[13]

Systemic absorption through the skin is possible and can lead to effects on the cardiovascular

and central nervous systems.[3]

2.2 The Ethanethioamide Group: Thioamides as a class of compounds have recognized

biological activity.[4] They can function as enzyme inhibitors and have been incorporated into

pharmaceuticals.[4] A critical consideration is their potential for hepatotoxicity (liver damage).

Thioacetamide, the simplest thioamide, is a known hepatotoxin used in animal studies to

induce liver damage. While the toxicity of 2-(3,5-Dichlorophenoxy)ethanethioamide is

unknown, the presence of the thioamide functional group warrants the assumption of potential

liver toxicity upon prolonged or repeated exposure. Adverse effects reported for some

thioamides include skin eruptions and, rarely, agranulocytosis (a severe drop in white blood

cells).[4]

First-Aid Measures
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Immediate medical attention is crucial in case of exposure.[2][14]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[1][14]

Skin Contact: Remove all contaminated clothing and shoes immediately.[2] Flush the

affected area with large amounts of water for at least 15 minutes.[1][14] Seek medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[14]

[15]

Ingestion: Do NOT induce vomiting.[14] Rinse mouth thoroughly with water. Seek immediate

medical attention.[14][15]

Safe Handling & Engineering Controls
As a novel compound with unknown hazards, a conservative approach to handling is

mandatory.[2][14]

4.1 Engineering Controls: All manipulations of the solid compound or its solutions must be

performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.[1][2]

If weighing the powder, use a powder-coated balance enclosure or a fume hood.[14][16]

4.2 Personal Protective Equipment (PPE): A multi-layered PPE approach is essential.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_NovelChemicalsWithUnknownHazards_Reviewed.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_NovelChemicalsWithUnknownHazards_Reviewed.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1323106&productDescription=23-DICHLROPHENOXYACETIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1323106&productDescription=23-DICHLROPHENOXYACETIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_NovelChemicalsWithUnknownHazards_Reviewed.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_NovelChemicalsWithUnknownHazards_Reviewed.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.aifchem.com/blog-complete-guide-buying-research-chemicals-research-chemical-shop
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification Rationale

Hand Protection

Nitrile or neoprene gloves

(double-gloving is

recommended).[14]

Prevents skin contact. Check

manufacturer's data for solvent

breakthrough times.

Eye Protection

ANSI Z87.1-compliant

chemical safety goggles or a

full-face shield.[1][2]

Protects eyes from splashes

and airborne particles.

Body Protection
A fully fastened laboratory

coat.[14]

Protects skin and clothing from

contamination.

Respiratory

An N95 or higher-rated

respirator may be required if

handling outside a fume hood,

based on a formal risk

assessment.[14]

Prevents inhalation of fine

particles.

Workflow for Handling Novel Compounds:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_NovelChemicalsWithUnknownHazards_Reviewed.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (Inside Fume Hood)

Cleanup & Disposal

Conduct Risk Assessment

Don Full PPE
(Double Gloves, Goggles, Lab Coat)

Weigh Compound in Enclosure

Prepare Solution

Decontaminate Work Area

Segregate Waste
(Solid & Liquid)

Doff PPE Correctly

Click to download full resolution via product page

Caption: Standard workflow for safely handling a novel research chemical.

Accidental Release & Spill Procedures
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5.1 Small Spills (Solid):

Evacuate the immediate area and alert colleagues.[14]

Wearing full PPE, gently cover the spill with an absorbent material (e.g., vermiculite or sand)

to avoid raising dust.

Carefully scoop the material into a labeled, sealed hazardous waste container.

Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

5.2 Large Spills:

Evacuate the laboratory immediately.[14]

Alert the institutional safety office or emergency response team.

Prevent entry into the affected area.

Storage & Disposal
6.1 Storage: Store the compound in a clearly labeled, tightly sealed container.[14] The storage

location should be a designated, ventilated, and access-controlled area.[14] Store away from

incompatible materials such as strong oxidizing agents.[1][17] Given the dichlorophenoxy

group, storage in a cool, dry place is advisable.[1]

6.2 Waste Disposal: All waste materials, including contaminated gloves, pipette tips, and

weighing papers, must be disposed of in a designated hazardous waste container.[14] Liquid

waste containing the compound should be collected in a labeled, sealed hazardous waste

bottle.[14] Follow all institutional, local, and national regulations for hazardous chemical waste

disposal.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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